molecular formula C5H2Br2O2 B1208251 2(5H)-Furanone, 5-(dibromomethylene)- CAS No. 32323-44-7

2(5H)-Furanone, 5-(dibromomethylene)-

Cat. No.: B1208251
CAS No.: 32323-44-7
M. Wt: 253.88 g/mol
InChI Key: BDLMXHQRTQCETQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2(5H)-Furanone, 5-(dibromomethylene)-, also known as 2(5H)-Furanone, 5-(dibromomethylene)-, is a useful research compound. Its molecular formula is C5H2Br2O2 and its molecular weight is 253.88 g/mol. The purity is usually 95%.
The exact mass of the compound 2(5H)-Furanone, 5-(dibromomethylene)- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 237814. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2(5H)-Furanone, 5-(dibromomethylene)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2(5H)-Furanone, 5-(dibromomethylene)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

32323-44-7

Molecular Formula

C5H2Br2O2

Molecular Weight

253.88 g/mol

IUPAC Name

5-(dibromomethylidene)furan-2-one

InChI

InChI=1S/C5H2Br2O2/c6-5(7)3-1-2-4(8)9-3/h1-2H

InChI Key

BDLMXHQRTQCETQ-UHFFFAOYSA-N

SMILES

C1=CC(=O)OC1=C(Br)Br

Canonical SMILES

C1=CC(=O)OC1=C(Br)Br

32323-44-7

Synonyms

5-(dibromomethylene)-2(5H)-furanone

Origin of Product

United States

Synthesis routes and methods

Procedure details

The furanones to be used in accordance with the present invention may be obtained from natural sources or chemically synthesized. For example, (5Z)-4-bromo-5-(bromomethylene)-3-butyl-2(5H)-furanone and 3-butyl-5-(dibromomethylene)-2-(5H)-furanone may be extracted and purified from seaweed (e.g., the marine algae Delisea pulchra) as previously described (see, e.g., de Nys et al. Tetrahedron 1993; 49:11213-11220). Alternatively, (5Z)-4-bromo-5-(bromomethylene)-3-butyl-2(5H)-furanone, 3-butyl-5-(dibromomethylene)-2-(5H)-furanone, 5-(bromomethylene)-2-(5H)-furanone, 4-bromo-5-(bromomethylene)-2(5H)-furanone, and/or 5-(dibromomethylene)-2(5H)-furanone may be chemically synthesized as previously described (see, e.g.: Beechan and Sims. Tetrahedron Letters 1979; 19:1649-1652; Manny et al. Tetrahedron. 1997; 53:15813-15826; and Ren, Sims and Wood. Let. Appl. Microbiol. 2002; 34-293-299).
[Compound]
Name
furanones
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reactant
Reaction Step One
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reactant
Reaction Step Two
Name
3-butyl-5-(dibromomethylene)-2-(5H)-furanone
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reactant
Reaction Step Three

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